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Compound of Interest

Compound Name: (4-pyridin-2-yloxyphenyl)methanol

CAS No.: 194017-70-4

Cat. No.: B071354

Get Quote

Executive Summary
This guide details the selectivity profiling of (4-pyridin-2-yloxyphenyl)methanol (CAS: 98061-

39-3), a critical structural scaffold and synthetic intermediate for the multi-kinase inhibitor

Sorafenib (Nexavar).[1][2][3]

In drug discovery, profiling structural fragments provides essential data on Ligand Efficiency

(LE) and binding epitope contributions.[3] While the full Sorafenib molecule is a nanomolar

inhibitor of RAF, VEGFR, and PDGFR, the (4-pyridin-2-yloxyphenyl)methanol fragment

represents the "head group" responsible for hinge interaction or hydrophobic anchoring.[2] This

guide compares the fragment's weak, promiscuous profile against the high-affinity selectivity of

the optimized drug, serving as a masterclass in Structure-Activity Relationship (SAR)

validation.[2]

Compound Characterization & Context[1][3][4][5][6]
[7][8][9][10]
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The Molecule: (4-pyridin-2-yloxyphenyl)methanol[1][2][3]
Role: Synthetic Intermediate / Fragment Scaffold.[2][3]

Chemical Class: Diaryl ether.[1][2][3]

Significance: It constitutes the "hinge-binding" or "anchor" domain of bis-aryl urea kinase

inhibitors.[1][2][3]

Physicochemical Profile: Low molecular weight (<205 Da), high solubility, low steric

complexity.[3]

The Comparator: Sorafenib (The Optimized Alternative)
[1]

Role: Clinical Multi-Kinase Inhibitor (Type II).[1][3]

Mechanism: Stabilizes the kinase in the inactive "DFG-out" conformation via a urea linker

and a hydrophobic "tail" (4-chloro-3-(trifluoromethyl)phenyl moiety).[1][2][3]

Structural Evolution Diagram
The following diagram illustrates the transition from the fragment to the active drug, highlighting

the pharmacophores added to achieve potency.
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Figure 1: Structural evolution from the alcohol scaffold to the active kinase inhibitor.[1][2][3]

Comparative Selectivity Profile
The core distinction between the fragment and the drug lies in binding energy and

conformational selection. The fragment lacks the urea moiety required to form the critical
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hydrogen bond network with the kinase "Glu-Lys" pair and the DFG motif.[2]

Table 1: Representative Kinase Selectivity Data
Note: Data represents a consensus of Type II inhibitor SAR principles.[3] "NI" = No Significant

Inhibition (<50% inhibition at 10 µM).[1][3]

Target Kinase
(4-pyridin-2-
yloxyphenyl)metha
nol (Fragment)

Sorafenib
(Alternative)

Mechanistic Insight

BRAF (V600E) > 10 µM (Weak) 22 nM

The fragment lacks

the urea linker to lock

the DFG-out

conformation.[1][2][3]

VEGFR-2 (KDR) > 10 µM (Weak) 90 nM

Hydrophobic

interactions from the

pyridine ring are

insufficient for high

affinity without the

"tail" group.[1][3]

PDGFR-β > 10 µM (Weak) 57 nM

Similar to VEGFR; the

fragment provides a

scaffold but not the

binding energy.[1][3]

c-KIT > 10 µM (Weak) 68 nM

High potency requires

the full bis-aryl urea

pharmacophore.[1][2]

[3]

p38 MAPK ~5-10 µM (Moderate) > 1000 nM

Critical Insight: Small

pyridine fragments

often show off-target

binding to p38 due to

simple hinge binding.

[1][2][3]
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Analysis of the Difference
The Fragment (Alcohol): Acts as a low-affinity "anchor."[1][3] It may show weak activity

against p38 MAPK or similar kinases where the pyridine nitrogen can accept a hydrogen

bond from the hinge region (Met residue).[1][3] However, without the urea linker, it cannot

induce the high-affinity DFG-out shift.[2][3]

The Alternative (Sorafenib): The addition of the urea linker and the trifluoromethyl-phenyl ring

creates a "molecular clamp," increasing potency by 1000-fold (3-4 log orders).[3]

Experimental Protocol: Profiling Weak Binders
Standard kinase profiling (at 1 µM ATP, 1 µM Compound) will likely yield "False Negatives" for

this fragment.[3] To accurately profile (4-pyridin-2-yloxyphenyl)methanol, you must use a

High-Concentration Fragment Screening Protocol.[1][2][3]

Workflow Diagram
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Phase 1: Assay Setup

Phase 2: Detection Method

Phase 3: Data Analysis
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Figure 2: High-concentration screening workflow for fragment profiling.

Detailed Methodology (Self-Validating System)
Objective: Detect weak inhibition (IC50 > 10 µM) without false positives from aggregation.
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1. Compound Preparation:

Dissolve (4-pyridin-2-yloxyphenyl)methanol in 100% DMSO to 100 mM.[1][2][3]

Validation Step: Check solubility via nephelometry.[1][2][3] Fragments often aggregate at

high concentrations, causing non-specific protein unfolding.[3]

2. Assay Selection: TR-FRET (LanthaScreen™) or Mobility Shift[1][2][3]

Why not Radiometric? While radiometric is sensitive, TR-FRET is often faster for high-

throughput fragment scanning and less prone to compound interference if ratiometric

readout is used.[1][2][3]

Tracer Concentration: Use a tracer concentration near its Kd.[2][3]

ATP Concentration: Set at Km(app) to ensure competitive kinetics.

3. Screening Conditions:

Test Concentration: Screen at 50 µM and 10 µM.

Rationale: Clinical drugs are screened at 1 µM.[2][3] Fragments require higher

concentrations to detect the "starting point" of affinity.[2][3]

Controls:

Positive: Staurosporine (Pan-kinase inhibitor).[1][3]

Negative:[3] DMSO only (0.1% final).[1][3]

Aggregation Control: Include 0.01% Triton X-100 to prevent colloidal aggregation of the

fragment.[2][3]

4. Data Interpretation (Ligand Efficiency): If the fragment shows 40% inhibition at 50 µM,

calculate Ligand Efficiency (LE):

[1][3]
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Goal: A high LE (>0.[1][3]3) indicates the fragment is a high-quality starting point, even if

absolute potency is low.[3]

Safety & Toxicity Context
Profiling this intermediate is also crucial for Impurity Qualification.[1][2][3]

Genotoxicity: Pyridine derivatives can sometimes intercalate DNA.[1][2][3]

Off-Target Risks: If this intermediate accumulates (metabolite), does it inhibit unrelated

kinases?

Result: Generally, this specific alcohol is metabolically conjugated (glucuronidation) and

excreted, but profiling confirms it lacks the "warhead" to cause systemic kinase-driven

toxicity (e.g., hypertension from VEGFR inhibition) compared to the parent drug.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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